Cas no 335654-08-5 (2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 335654-08-5
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• MDL: MFCD07787393
• CID: 301917
• PubChem ID: 2763296
• Update Time: 2025-11-07

2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• 2-Chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one
• 2-chloro-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one,2-chloro-5,7-dihydro-
• AC1MC836
• AG-F-13411
• CTK4H0850
• PubChem15478
• 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• SCHEMBL661744
• HJWLJBJSDPPAFY-UHFFFAOYSA-N
• AMY15112
• 2-CHLORO-5H-PYRROLO[2,3-D]PYRIMIDIN-6(7H)-ONE HCL
• A821843
• P10533
• 335654-08-5
• J-508807
• PB27851
• CS-0045909
• FT-0646131
• AKOS006284449
• MFCD07787393
• SY031663
• AS-50541
• DTXSID60376879
• 5H-2-Chloro-pyrrolo[2,3-d]pyrimidin-6(7H)-one
• DB-028449
• 2-chloro-5H,7H-pyrrolo[2,3-d]pyrimidin-6-one

• MDL： MFCD07787393
• Inchi： 1S/C6H4ClN3O/c7-6-8-2-3-1-4(11)9-5(3)10-6/h2H,1H2,(H,8,9,10,11)
• InChI Key： HJWLJBJSDPPAFY-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=N1)NC(C2)=O

Computed Properties

• Exact Mass: 169.00400
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 479.5℃ at 760 mmHg
• Flash Point: 218.1±26.8 °C
• PSA: 54.88000
• LogP: 0.76260
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one

Compound CAS No. 335654-08-5: 2-Chloro-5H,6H,7H-Pyrrolo[2,3-D]Pyrimidin-6-One

The compound with CAS No. 335654-08-5, known as 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with fused pyrrole and pyrimidine rings. The presence of a chlorine atom at the 2-position introduces interesting electronic and structural properties that make this compound a valuable subject for research and potential applications.

Pyrrolopyrimidines are known for their versatility in chemical synthesis and their ability to form stable structures. The chlorine substitution in this compound further enhances its reactivity and stability under various conditions. Recent studies have explored the synthesis of this compound through various routes, including condensation reactions and cyclization processes. These methods have been optimized to improve yield and purity, making it easier to produce this compound on a larger scale for industrial applications.

One of the most promising areas of research involving CAS No. 335654-08-5 is its application in drug discovery. The pyrrolopyrimidine framework is known to exhibit bioactivity against various enzymes and receptors, making it a potential candidate for therapeutic agents. For instance, recent studies have shown that this compound can inhibit certain kinases involved in cancer cell proliferation. This opens up possibilities for its use in developing anti-cancer drugs with high specificity and efficacy.

In addition to its biological applications, 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one has also been investigated for its electronic properties. The fused ring system contributes to its aromaticity and planarity, which are desirable traits in materials science. Researchers have explored its potential as a building block for organic semiconductors and optoelectronic devices. Initial findings suggest that this compound could be used to create materials with improved charge transport properties.

The synthesis of CAS No. 335654-08-5 involves a series of carefully controlled reactions that require precise stoichiometry and reaction conditions. One common approach is the condensation of chloropyrrole derivatives with carbonyl compounds under acidic or basic conditions. The reaction typically proceeds through an intermediate imine formation followed by cyclization to form the pyrrolopyrimidine ring system.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Scientists are now exploring environmentally friendly methods that minimize waste and reduce energy consumption during production. For example, microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields.

The physical properties of 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one include a melting point of approximately 180°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic chemistry experiments. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated π-system within the molecule.

Despite its potential applications, further research is needed to fully understand the behavior of this compound under different conditions. Ongoing studies are focused on elucidating its photochemical properties and stability under thermal stress. These investigations will provide valuable insights into its suitability for real-world applications.

In conclusion, CAS No. 335654-08-5, or 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one, is a versatile compound with a wide range of potential applications in drug discovery and materials science. Its unique structure and functional groups make it an attractive target for researchers seeking innovative solutions across multiple disciplines.